Cas no 2680740-84-3 (tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate)

Tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate is a brominated aromatic compound featuring a tert-butyl carbamate protective group. Its key structural attributes include multiple bromine substituents and dimethoxy groups, which enhance its reactivity in electrophilic and nucleophilic transformations. This compound is particularly valuable in synthetic organic chemistry as an intermediate for constructing complex molecules, leveraging its stability and selective deprotection potential. The tert-butyl carbamate group offers robustness under various reaction conditions while allowing controlled cleavage when required. Its high functional group density makes it useful in pharmaceutical and agrochemical research, where precise modifications are critical. The compound’s well-defined reactivity profile supports efficient derivatization for targeted applications.
tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate structure
2680740-84-3 structure
Product Name:tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate
CAS No:2680740-84-3
MF:C14H18Br3NO4
MW:504.00902223587
CID:5624824
PubChem ID:165924127
Update Time:2025-06-26

tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28304698
    • 2680740-84-3
    • tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
    • tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate
    • Inchi: 1S/C14H18Br3NO4/c1-14(2,3)22-13(19)18-6-7-8(15)10(17)12(21-5)11(20-4)9(7)16/h6H2,1-5H3,(H,18,19)
    • InChI Key: AXRAPHWUIQPHFN-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C(C=1CNC(=O)OC(C)(C)C)Br)Br)OC)OC

Computed Properties

  • Exact Mass: 502.87655g/mol
  • Monoisotopic Mass: 500.87860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 56.8Ų

tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28304698-0.05g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3 95.0%
0.05g
$1272.0 2025-03-19
Enamine
EN300-28304698-0.1g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3 95.0%
0.1g
$1332.0 2025-03-19
Enamine
EN300-28304698-0.25g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3 95.0%
0.25g
$1393.0 2025-03-19
Enamine
EN300-28304698-0.5g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3 95.0%
0.5g
$1453.0 2025-03-19
Enamine
EN300-28304698-1.0g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3 95.0%
1.0g
$1515.0 2025-03-19
Enamine
EN300-28304698-2.5g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3 95.0%
2.5g
$2969.0 2025-03-19
Enamine
EN300-28304698-5.0g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3 95.0%
5.0g
$4391.0 2025-03-19
Enamine
EN300-28304698-10.0g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3 95.0%
10.0g
$6512.0 2025-03-19
Enamine
EN300-28304698-1g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3
1g
$1515.0 2023-09-07
Enamine
EN300-28304698-5g
tert-butyl N-[(2,3,6-tribromo-4,5-dimethoxyphenyl)methyl]carbamate
2680740-84-3
5g
$4391.0 2023-09-07

tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate Related Literature

Additional information on tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate

Introduction to Tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate (CAS No. 2680740-84-3)

Tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2680740-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their structural stability and biological activity. The presence of multiple substituents, including tert-butyl, tribromo, and dimethoxy groups on the aromatic ring, imparts unique electronic and steric properties that make this molecule a valuable candidate for further investigation.

The structural framework of tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate consists of a phenyl ring substituted with bromine atoms at positions 2, 3, and 6, as well as methoxy groups at positions 4 and 5. The carbamate functional group is attached to a methyl group via a nitrogen atom. This particular arrangement of substituents enhances the compound's potential as an intermediate in the synthesis of more complex pharmacophores. The tert-butyl group not only provides steric hindrance but also influences the compound's solubility and reactivity in various chemical environments.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for their potential applications in drug discovery. Carbamates have been explored as intermediates in the synthesis of herbicides, fungicides, and pharmaceuticals due to their ability to act as bioisosteres and modulators of biological pathways. The tribromo and dimethoxy substituents on the phenyl ring are particularly noteworthy, as they can significantly alter the electronic properties of the molecule. These modifications can lead to enhanced binding affinity to biological targets or improved metabolic stability.

One of the most compelling aspects of tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate is its potential utility in the development of novel therapeutic agents. Researchers have been investigating its reactivity and its ability to serve as a precursor for more complex molecules. For instance, the carbamate group can be hydrolyzed or converted into other functional groups under specific conditions, allowing for further chemical manipulation. This flexibility makes it an attractive candidate for medicinal chemists looking to design new drugs.

The synthesis of tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate involves several key steps that highlight its complexity. Initially, the phenyl ring is brominated at positions 2, 3, and 6 using appropriate brominating agents under controlled conditions. Subsequently, methoxylation is performed at positions 4 and 5 using methylating agents such as dimethyl sulfate or methyl iodide in the presence of a base. The final step involves the introduction of the carbamate group via nucleophilic substitution or condensation reactions with a suitable carbamic acid derivative.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce specific substituents with high precision. Additionally, green chemistry principles have been applied to minimize waste and improve reaction yields. These innovations not only enhance the feasibility of producing tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate but also align with global efforts to promote sustainable chemical manufacturing.

The biological activity of tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate has been explored in several preclinical studies. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary investigations have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes relevant to inflammation and oxidative stress. These findings are particularly intriguing given the increasing recognition of these pathways in various diseases.

One area where this compound shows promise is in the development of anti-inflammatory agents. Inflammatory processes are mediated by complex signaling cascades involving multiple enzymes and cytokines. The ability of carbamates to modulate these pathways makes them attractive candidates for drug development. By targeting specific inflammatory mediators, compounds like tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate could potentially alleviate symptoms associated with chronic inflammatory conditions.

Another exciting application lies in its potential use as an antifungal agent. Fungal infections are becoming increasingly resistant to conventional antifungal medications due to overuse and misuse. The unique structural features of this compound may enable it to interact with fungal cell wall components or essential enzymes differently from existing drugs. This could lead to the development of novel antifungal therapies that are more effective against resistant strains.

The pharmacokinetic properties of tert-butyl N-(2,3,6-tribromo-4,5-dimethoxyphenyl)methylcarbamate are also subjects of ongoing research。 Understanding how a compound is absorbed、distributed、metabolized,and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile。 Preliminary studies suggest that modifications such as the presence of bromine atoms may influence metabolic pathways, affecting how quickly the drug is eliminated from the body。

In conclusion,Tert-butyl N-(2,3,6-tri-bromo-4,5-dimethoxypheny lmethylcarbamate (CAS No.2680740—84—3) represents a promising candidate for further exploration in pharmaceutical chemistry。 Its unique structural features offer opportunities for developing novel therapeutic agents with applications ranging from anti-inflammatory treatments to antifungal medications。 As research continues,this compound may play an important role in addressing unmet medical needs。 The advancements in synthetic methodologies also contribute to making such specialized molecules more accessible for future drug development efforts。

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd